Cas no 95648-83-2 (phosphoglycolic acid tri*(monocyclohexylammonium))

• Product Name: phosphoglycolic acid tri*(monocyclohexylammonium)
• CAS No: 95648-83-2
• MF: C₂₀H₄₄N₃O₆P
• MW: 453.55362701416
• CID: 1988078
• PubChem ID: 44148592
• Update Time: 2025-04-21

phosphoglycolic acid tri*(monocyclohexylammonium) Chemical and Physical Properties

Names and Identifiers

• tris(cyclohexylammonium) (phosphonatooxy)acetate
• phosphoglycolic acid tri*(monocyclohexylammonium)
• 6-Phosphoglycolic acid, tri(monocyclohexylammonium) salt
• cyclohexylammonium
• 2-phosphonatooxyacetate
• cyclohexylazanium,2-phosphonatooxyacetate
• EINECS 306-025-6
• 95648-83-2
• 6-Phosphoglycolic acid tri(monocyclohexylammonium)salt
• NS00093345

• Inchi： 1S/3C6H13N.C2H5O6P/c3*7-6-4-2-1-3-5-6;3-2(4)1-8-9(5,6)7/h3*6H,1-5,7H2;1H2,(H,3,4)(H2,5,6,7)
• InChI Key： YIWGEDXSPPWPAI-UHFFFAOYSA-N
• SMILES： P(=O)([O-])([O-])OCC(=O)[O-].[NH3+]C1CCCCC1.[NH3+]C1CCCCC1.[NH3+]C1CCCCC1

Computed Properties

• Exact Mass: 453.29700
• Monoisotopic Mass: 453.29677313Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 195Ų

Experimental Properties

• PSA: 205.28000
• LogP: 0.40500